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Compound of Interest

Compound Name: 1-Fluoropropan-2-ol

Cat. No.: B1329784 Get Quote

An In-depth Technical Guide to the Physical Properties of 1-Fluoropropan-2-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the key physical properties of 1-
Fluoropropan-2-ol (CAS No: 430-50-2), a fluorinated organic compound of interest in various

chemical and pharmaceutical applications. The information presented herein is curated from

multiple sources to ensure accuracy and relevance for scientific and developmental work.

Core Physical and Chemical Properties
1-Fluoropropan-2-ol is a clear, faintly yellow liquid.[1] Its molecular and structural

characteristics are fundamental to its physical behavior and reactivity.

Molecular Formula: C₃H₇FO[1][2] Molecular Weight: 78.09 g/mol [1][3][4] InChI Key:

WPUWNCWLDZMYSC-UHFFFAOYSA-N[1] Canonical SMILES: CC(CF)O[2]

Quantitative Physical Properties Summary
The following table summarizes the key quantitative physical properties of 1-Fluoropropan-2-
ol. These values are essential for experimental design, process development, and safety

assessments.
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Property Value Notes and Conditions

Density 0.959 g/cm³

Boiling Point 85.1 °C at 760 mmHg

Flash Point 33.3 °C

Refractive Index 1.3822

Vapor Pressure 44.8 mmHg at 25 °C

pKa 13.99 ± 0.20 Predicted

LogP 0.33670

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor

Count
2

Rotatable Bond Count 1

Exact Mass 78.048093005 Da

(Data sourced from LookChem[2])

Experimental Protocols: Determination of Physical
Properties
Accurate determination of physical properties is crucial for compound characterization. The

following section details a generalized experimental protocol for determining the boiling point of

a liquid such as 1-Fluoropropan-2-ol using the distillation method.

Protocol: Boiling Point Determination by Distillation
This method is suitable for determining the boiling point of a liquid at atmospheric pressure.

Apparatus:

Round-bottom flask
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Distillation head

Condenser

Receiving flask

Thermometer (with appropriate range)

Heating mantle or oil bath

Boiling chips

Clamps and stand

Procedure:

Assembly: Assemble the distillation apparatus as shown in the workflow diagram below.

Ensure all joints are securely clamped.

Sample Preparation: Fill the round-bottom flask to approximately two-thirds of its volume with

the liquid sample (1-Fluoropropan-2-ol). Add a few boiling chips to ensure smooth boiling.

[5]

Thermometer Placement: Position the thermometer in the distillation head such that the top

of the thermometer bulb is level with the bottom of the side-arm leading to the condenser.

This ensures the thermometer measures the temperature of the vapor that is in equilibrium

with the boiling liquid.

Heating: Begin heating the flask gently using a heating mantle or oil bath.

Observation: Observe the liquid and the thermometer. The temperature will rise and then

stabilize as the liquid begins to boil and its vapor condenses in the condenser.

Data Recording: Record the stable temperature at which the liquid boils and condenses. This

temperature is the boiling point of the liquid. It is important to also record the atmospheric

pressure at the time of the experiment, as boiling point is pressure-dependent.[6]
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Completion: Once the boiling point is determined, turn off the heat source and allow the

apparatus to cool down before disassembly.

Visualized Experimental Workflow
The following diagram illustrates the generalized workflow for the determination of the boiling

point of a liquid.
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Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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